molecular formula C27H24BrO2P B8471598 {[2-(Methoxycarbonyl)phenyl]methyl}(triphenyl)phosphanium bromide CAS No. 60494-73-7

{[2-(Methoxycarbonyl)phenyl]methyl}(triphenyl)phosphanium bromide

Cat. No.: B8471598
CAS No.: 60494-73-7
M. Wt: 491.4 g/mol
InChI Key: NCLHNDGKDCGRTH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

{[2-(Methoxycarbonyl)phenyl]methyl}(triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C27H24BrO2P and its molecular weight is 491.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

60494-73-7

Molecular Formula

C27H24BrO2P

Molecular Weight

491.4 g/mol

IUPAC Name

(2-methoxycarbonylphenyl)methyl-triphenylphosphanium;bromide

InChI

InChI=1S/C27H24O2P.BrH/c1-29-27(28)26-20-12-11-13-22(26)21-30(23-14-5-2-6-15-23,24-16-7-3-8-17-24)25-18-9-4-10-19-25;/h2-20H,21H2,1H3;1H/q+1;/p-1

InChI Key

NCLHNDGKDCGRTH-UHFFFAOYSA-M

Canonical SMILES

COC(=O)C1=CC=CC=C1C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

74.2 g of triphenylphosphine (0.28 M) in 200 ml of acetonitrile are added to a solution of 74.5 g of methyl 2-bromomethylbenzoate (0.32 M) in 170 ml of acetonitrile in a 2000 ml reactor. The reaction mixture is refluxed with stirring for one hour and then cooled. 1000 ml of diethyl ether are then added slowly. Stirring is continued for 2 hours. A white precipitate forms. The solid is filtered off and washed with acetone. After drying, 112.6 g of a white powder are obtained (81% yield).
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200 mL
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170 mL
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1000 mL
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Yield
81%

Synthesis routes and methods II

Procedure details

Methyl 2-methylbenzoate was treated successively with N-bromosuccinimide in chloroform and triphenylphosphine in toluene to give (o-methoxycarbonylbenzyl)triphenylphosphonium bromide as a white solid, mp. 230°-234° C., 1H NMR (D6 -DMSO) delta 3.36 (3H,s); 5.47 (2H, br d J 17 Hz) ppm.
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